Cas no 178861-05-7 (Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester)

• Product Name: Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester
• CAS No: 178861-05-7
• MF: C₂₀H₁₄N₂O₂S
• MW: 346.402363300323
• CID: 1373539
• PubChem ID: 9968078
• Update Time: 2025-04-20

Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester
• methyl 4-(phenothiazin-3-ylideneamino)benzoate
• SCHEMBL433396
• DTXSID20433472
• 178861-05-7

• Inchi： 1S/C20H14N2O2S/c1-24-20(23)13-6-8-14(9-7-13)21-15-10-11-17-19(12-15)25-18-5-3-2-4-16(18)22-17/h2-12H,1H3/b21-15+
• InChI Key： QJIRSSCQIXYYBV-RCCKNPSSSA-N
• SMILES： S1C2C=CC=CC=2N=C2C=C/C(/C=C12)=N\C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 346.07772
• Monoisotopic Mass: 346.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• PSA: 51.02